Cas no 832740-48-4 (3-Amino-5-ethyl-2,6-dimethylthieno2,3-dpyrimidin-4(3H)-one)

• Product Name: 3-Amino-5-ethyl-2,6-dimethylthieno2,3-dpyrimidin-4(3H)-one
• CAS No: 832740-48-4
• MF: C₁₀H₁₃N₃OS
• MW: 223.294720411301
• MDL: MFCD03419825
• CID: 2952744
• PubChem ID: 7019434
• Update Time: 2025-10-29

3-Amino-5-ethyl-2,6-dimethylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-氨基-5-乙基-2,6-二甲基-4-噻吩并[3,2-E]嘧啶酮
• 3-amino-5-ethyl-2,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-amino-5-ethyl-2,6-dimethylthieno[2,3-d]pyrimidin-4-one
• 3-Amino-5-ethyl-2,6-dimethylthieno-[2,3-d]pyrimidin-4(3H)-one
• BBL037361
• STK313097
• 3-amino-5-ethyl-2,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS000308129
• H21725
• CS-0296544
• ALBB-001816
• EN300-228485
• 832740-48-4
• VS-14097
• MFCD03419825
• 3-Amino-5-ethyl-2,6-dimethylthieno2,3-dpyrimidin-4(3H)-one

• MDL： MFCD03419825
• Inchi： 1S/C10H13N3OS/c1-4-7-5(2)15-9-8(7)10(14)13(11)6(3)12-9/h4,11H2,1-3H3
• InChI Key： PARBBTNCAKWNFQ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(C)=N2)N)=O)C(=C1C)CC

Computed Properties

• Exact Mass: 223.07793322Da
• Monoisotopic Mass: 223.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.9

Additional information on 3-Amino-5-ethyl-2,6-dimethylthieno2,3-dpyrimidin-4(3H)-one

Comprehensive Overview of 3-Amino-5-ethyl-2,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one (CAS No. 832740-48-4)

3-Amino-5-ethyl-2,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one, with the CAS number 832740-48-4, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyrimidinone derivative is characterized by a fused ring system combining thiophene and pyrimidine moieties, which are known for their bioactivity. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

The compound's molecular structure features an amino group at the 3-position and ethyl and methyl substituents, contributing to its lipophilicity and binding affinity. These attributes make it a promising candidate for modulating enzyme activity, a hot topic in precision medicine. Recent studies highlight its relevance in kinase inhibition, a field dominating cancer research discussions. Users frequently search for terms like "kinase inhibitors 2024" or "thienopyrimidine derivatives in drug design," reflecting the compound's alignment with current scientific trends.

From a synthetic chemistry perspective, CAS 832740-48-4 serves as a versatile intermediate. Its scalable synthesis has been optimized to meet the needs of high-throughput screening (HTS) in pharmaceutical R&D. Laboratories often inquire about "efficient routes to thienopyrimidinones" or "green chemistry approaches" for such heterocycles, emphasizing sustainability—a key concern in modern organic synthesis. The compound's stability under physiological conditions also makes it suitable for prodrug development, another trending area in drug delivery systems.

In agrochemical applications, this thienopyrimidinone scaffold shows potential as a plant growth regulator. With increasing global searches for "eco-friendly crop enhancers," its mode of action—possibly involving phytohormone mimicry—is under investigation. The ethyl and methyl groups may enhance its uptake in plant tissues, a feature highlighted in recent patents. This dual applicability in human health and agriculture underscores its interdisciplinary value.

Analytical characterization of 3-Amino-5-ethyl-2,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried in "compound purity analysis" discussions. Its chromatographic behavior is well-documented, aiding quality control in industrial settings. Notably, the compound's UV absorbance properties make it detectable at low concentrations, crucial for bioavailability studies—a recurring theme in pharmacokinetic research forums.

Future directions for CAS 832740-48-4 include exploration in neurodegenerative disease models, given the scaffold's potential to cross the blood-brain barrier. Searches like "BBB-permeable heterocycles" or "neuroprotective small molecules" indicate strong user interest in this niche. Collaborative efforts between computational chemists and biologists may further unlock its therapeutic potential, leveraging AI-driven drug discovery tools—a dominant topic in 2024's scientific discourse.